rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine dihydrochloride, cis
Overview
Description
Rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine dihydrochloride, cis (CBTD) is a synthetic compound that has been studied for its potential use in various scientific research applications. CBTD is a member of the 1,2,4-triazol-1-ylcyclobutan-1-amine family, and is composed of a cyclobutane ring with an attached amino group and a 1,2,4-triazole ring. CBTD has been studied for its potential to act as a ligand for certain enzymes, and has been found to be useful in biochemical and physiological studies.
Scientific Research Applications
Rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine dihydrochloride, cis has been studied for its potential to act as a ligand for certain enzymes, and has been found to be useful in biochemical and physiological studies. This compound has been used in research involving the enzyme adenylate cyclase, and has been found to be a potent inhibitor of this enzyme. This compound has also been studied for its potential to act as a ligand for the enzyme phosphodiesterase, and has been found to have a similar inhibitory effect on this enzyme. This compound has also been studied for its potential to act as a ligand for the enzyme acetylcholinesterase, and has been found to have a similar inhibitory effect on this enzyme.
Mechanism of Action
Rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine dihydrochloride, cis has been found to act as a ligand for certain enzymes, and this is thought to be due to its ability to form hydrogen bonds with the active site of the enzyme. This compound is able to interact with the active site of the enzyme in a specific manner, which allows it to inhibit the activity of the enzyme.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to inhibit the activity of certain enzymes, which can lead to a decrease in the production of certain hormones and neurotransmitters. This compound has also been found to have an effect on the metabolism of certain drugs, and can lead to an increase in the bioavailability of certain drugs. This compound has also been found to have an effect on the expression of certain genes, and can lead to an increase in the expression of certain genes.
Advantages and Limitations for Lab Experiments
Rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine dihydrochloride, cis has several advantages for use in laboratory experiments. This compound is relatively inexpensive to produce, and is easy to obtain. The reaction that produces this compound is highly efficient, and yields of up to 90% have been reported. This compound is also stable, and can be stored for long periods of time without degradation.
The main limitation of this compound is that it is not suitable for use in human clinical trials. This compound has not been approved for use in humans, and its safety in humans has not been established.
Future Directions
The potential applications of rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine dihydrochloride, cis are vast, and there are many potential future directions for research involving this compound. One potential future direction is to further study the mechanism of action of this compound, in order to better understand how it interacts with enzymes. Another potential future direction is to further study the biochemical and physiological effects of this compound, in order to better understand its potential therapeutic applications. Additionally, further research could be conducted to explore the potential applications of this compound in drug delivery systems. Finally, further research could be conducted to explore the potential applications of this compound in gene therapy.
Synthesis Methods
Rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine dihydrochloride, cis is synthesized by the reaction of 1,2,4-triazole-3-carboxyl chloride with cyclobutane-1-amine hydrochloride in the presence of a base. This reaction is conducted in an aqueous solution at room temperature, and produces this compound as the main product. The reaction is highly efficient, with yields of up to 90% reported.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine dihydrochloride, cis involves the reaction of cyclobutanone with hydrazine hydrate to form cyclobutanone hydrazone, which is then reacted with sodium azide to form 3-azidocyclobutanone. The azide group is reduced using palladium on carbon and hydrogen gas to form 3-aminocyclobutanone. The amine group is then reacted with 1H-1,2,4-triazole in the presence of acetic acid to form rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine, which is then converted to the dihydrochloride salt using hydrochloric acid.", "Starting Materials": [ "Cyclobutanone", "Hydrazine hydrate", "Sodium azide", "Palladium on carbon", "Hydrogen gas", "1H-1,2,4-triazole", "Acetic acid", "Hydrochloric acid" ], "Reaction": [ "Cyclobutanone is reacted with hydrazine hydrate in the presence of acetic acid to form cyclobutanone hydrazone.", "Cyclobutanone hydrazone is reacted with sodium azide to form 3-azidocyclobutanone.", "3-Azidocyclobutanone is reduced using palladium on carbon and hydrogen gas to form 3-aminocyclobutanone.", "3-Aminocyclobutanone is reacted with 1H-1,2,4-triazole in the presence of acetic acid to form rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine.", "rac-(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine is converted to the dihydrochloride salt using hydrochloric acid." ] } | |
| 2408957-61-7 | |
Molecular Formula |
C6H12Cl2N4 |
Molecular Weight |
211.1 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
